Cas no 439902-03-1 (1H-Pyrazole-1-acetamide,4,5-diamino-)

1H-Pyrazole-1-acetamide,4,5-diamino- structure
439902-03-1 structure
Product Name:1H-Pyrazole-1-acetamide,4,5-diamino-
CAS No:439902-03-1
MF:C5H9N5O
MW:155.157859563828
CID:327272
PubChem ID:17957649
Update Time:2025-04-19

1H-Pyrazole-1-acetamide,4,5-diamino- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-1-acetamide,4,5-diamino-
    • 2-(4,5-Diamino-1H-pyrazol-1-yl)acetamide
    • SCHEMBL1803436
    • 439902-03-1
    • Inchi: 1S/C5H9N5O/c6-3-1-9-10(5(3)8)2-4(7)11/h1H,2,6,8H2,(H2,7,11)
    • InChI Key: BAUROVJHJKYWSR-UHFFFAOYSA-N
    • SMILES: O=C(CN1C(=C(C=N1)N)N)N

Computed Properties

  • Exact Mass: 155.081
  • Monoisotopic Mass: 155.081
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 113A^2
  • XLogP3: -1.8

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